Cas no 1048918-71-3 (1-4-(piperidin-1-yl)phenylethan-1-ol)

• Product Name: 1-4-(piperidin-1-yl)phenylethan-1-ol
• CAS No: 1048918-71-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD11053299
• CID: 5241620
• PubChem ID: 43394559
• Update Time: 2026-03-08

1-4-(piperidin-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Piperidin-1-yl)phenyl]ethan-1-ol
• 1-(4-Piperidinophenyl)ethanol
• Benzenemethanol, α-methyl-4-(1-piperidinyl)-
• 1-4-(piperidin-1-yl)phenylethan-1-ol

• MDL： MFCD11053299
• Inchi： 1S/C13H19NO/c1-11(15)12-5-7-13(8-6-12)14-9-3-2-4-10-14/h5-8,11,15H,2-4,9-10H2,1H3
• InChI Key： ZVMGBRBCWHTNKR-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=CC=1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5

Additional information on 1-4-(piperidin-1-yl)phenylethan-1-ol

Comprehensive Overview of 1-4-(piperidin-1-yl)phenylethan-1-ol (CAS No. 1048918-71-3): Properties, Applications, and Research Insights

1-4-(piperidin-1-yl)phenylethan-1-ol (CAS No. 1048918-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a piperidine moiety linked to a phenylethan-1-ol group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel drug candidates and small-molecule modulators.

In recent years, the demand for piperidine derivatives like 1-4-(piperidin-1-yl)phenylethan-1-ol has surged, driven by their role in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. Researchers are particularly intrigued by its potential in addressing neurodegenerative diseases, a hot topic in modern medicine. The compound's ability to cross the blood-brain barrier (BBB) and interact with neural pathways positions it as a promising candidate for further investigation.

From a synthetic chemistry perspective, CAS No. 1048918-71-3 is often utilized as a building block for more complex structures. Its phenylethan-1-ol backbone provides a stable framework for modifications, enabling the development of high-affinity ligands for various biological targets. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecules are optimized for specificity and efficacy.

The compound's physicochemical properties, such as its logP value and solubility profile, are critical for its application in drug formulation. Recent studies highlight its compatibility with lipophilic environments, making it suitable for oral bioavailability enhancements. These attributes are particularly relevant in the context of precision medicine, where tailored therapeutic solutions are increasingly sought after.

Beyond pharmaceuticals, 1-4-(piperidin-1-yl)phenylethan-1-ol has potential applications in material science. Its aromatic and heterocyclic components contribute to the development of advanced polymers and functional coatings. This dual utility underscores the compound's interdisciplinary relevance, a key factor driving its popularity in academic and industrial research.

Safety and regulatory considerations for CAS No. 1048918-71-3 are also a focal point. While the compound is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure laboratory safety. This aligns with broader industry trends emphasizing green chemistry and sustainable practices in chemical synthesis.

In summary, 1-4-(piperidin-1-yl)phenylethan-1-ol (CAS No. 1048918-71-3) represents a compelling area of study at the intersection of medicinal chemistry and material innovation. Its multifaceted applications and alignment with cutting-edge research trends make it a valuable subject for ongoing exploration and development.